1-(5-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid involves the bromination of 2-hydroxybenzoic acid, followed by the synthesis of cyclopropane carboxylic acid and subsequent coupling of the two compounds.", "Starting Materials": [ "2-hydroxybenzoic acid", "bromine", "cyclopropane carboxylic acid", "triethylamine", "N,N'-dicyclohexylcarbodiimide (DCC)", "dimethylformamide (DMF)", "diethyl ether", "sodium bicarbonate", "sodium sulfate" ], "Reaction": [ "Bromination of 2-hydroxybenzoic acid with bromine in acetic acid to yield 5-bromo-2-hydroxybenzoic acid", "Synthesis of cyclopropane carboxylic acid by reacting ethyl diazoacetate with triethylamine in DMF, followed by hydrolysis with sodium bicarbonate", "Coupling of 5-bromo-2-hydroxybenzoic acid with cyclopropane carboxylic acid using DCC in DMF to yield 1-(5-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid", "Purification of the product by precipitation with diethyl ether and drying with sodium sulfate" ] } | |
CAS No. |
1314661-12-5 |
Molecular Formula |
C10H9BrO3 |
Molecular Weight |
257.08 g/mol |
IUPAC Name |
1-(5-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid |
InChI |
InChI=1S/C10H9BrO3/c11-6-1-2-8(12)7(5-6)10(3-4-10)9(13)14/h1-2,5,12H,3-4H2,(H,13,14) |
InChI Key |
BLIATHATFHYYPI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1(C2=C(C=CC(=C2)Br)O)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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